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Compound of Interest

Compound Name: Arecoline

Cat. No.: B194364

This document provides comprehensive guidance on the safe handling, storage, and disposal
of Arecoline, a toxic alkaloid. The following procedures are designed to provide researchers,
scientists, and drug development professionals with essential, immediate safety and logistical
information to minimize risks and ensure a safe laboratory environment.

Hazard Summary

Arecoline is a toxic substance that can be harmful if swallowed, inhaled, or in contact with
skin. It is a moderate to severe irritant to the skin and eyes. Handling should only be performed
by personnel trained and familiar with the risks associated with potent active pharmaceutical
ingredients.

Quantitative Data Summary

The following table summarizes key quantitative data for Arecoline and its hydrobromide salt.
It is important to note that official Permissible Exposure Limits (PELs) from the Occupational
Safety and Health Administration (OSHA) or Recommended Exposure Limits (RELs) from the
National Institute for Occupational Safety and Health (NIOSH) have not been established for
Arecoline.
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Property Value

Chemical Formula CsH13NO:2

Molecular Weight 155.19 g/mol

Appearance Oily liquid

Boiling Point 209 °C

Solubility Miscible with water, alcohol, and ether. Soluble
in chloroform.

Vapor Pressure 0.208 mmHg at 25 °C

LD50 (rat): 2500 mg/kg, LD50 (mouse): 550
Acute Toxicity (Oral) mg/kg, LD50 (Arecoline Hydrobromide, mouse):
600 mg/kg.[1]

LD50 (rat): 40 mg/kg, LD50 (mouse): 190

Acute Toxicity (IP) /kg.[1]
mg/kg.

Acute Toxicity (IV) LD50 (mouse): 36 mg/kg, LD50 (Arecoline
cute Toxici
Y Hydrobromide, mouse): 18 mg/kg.[1]

H301 (Toxic if swallowed), H311 (Toxic in
contact with skin), H331 (Toxic if inhaled).[2] For
Arecoline Hydrobromide: H302 (Harmful if

swallowed).[3]

GHS Hazard Statements

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure to Arecoline. The following PPE
should be worn at all times when handling this substance:

o Hand Protection: Chemical-resistant gloves, such as nitrile, are required. Consider double-
gloving for enhanced protection. Gloves must be inspected before use and disposed of
properly after handling the chemical.

» Eye and Face Protection: Safety glasses with side shields or chemical splash goggles are
mandatory. A face shield should be used in situations with a high risk of splashing.
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» Skin and Body Protection: A laboratory coat must be worn. For larger quantities (e.g., upto 1
kilogram), a disposable laboratory coat or a coverall with low permeability is recommended.
Protective shoe covers should also be worn.

o Respiratory Protection: For handling powdered Arecoline or in situations where aerosols
may be generated, a dust respirator or an air-purifying respirator with an appropriate
cartridge should be used. Work should ideally be conducted in a chemical fume hood.

Safe Handling Protocol

Adherence to a strict handling protocol is crucial for minimizing the risk of exposure to
Arecoline.

1. Preparation and Work Area Setup:

e Ensure that a current Safety Data Sheet (SDS) for Arecoline is accessible.

o Work in a well-ventilated area, preferably within a certified chemical fume hood.

» Verify that an emergency eyewash station and safety shower are readily accessible and
have been recently tested.

o Assemble all necessary equipment and materials before handling the chemical to minimize
movement and potential for spills.

o Clearly label all containers with the chemical name and hazard warnings.

2. Weighing and Transferring (Solid Arecoline/Salts):

» When weighing solid Arecoline (e.g., Arecoline hydrobromide), perform the task in a fume
hood or a ventilated balance enclosure to prevent inhalation of airborne particles.

o Use anti-static weighing paper or a weighing boat.

» Handle with care to avoid creating dust. If necessary, gently wet the powder to prevent it
from becoming airborne.

o Use appropriate tools (e.g., spatulas) for transferring the solid.

o Clean all tools and the balance thoroughly after use.

3. Handling Solutions:

o When preparing solutions, add the solid Arecoline to the solvent slowly to avoid splashing.
« If there is a potential for aerosolization during procedures such as vortexing or sonicating, an
air-purifying respirator should be worn by all personnel in the immediate vicinity.
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Use sealed containers for mixing and storing solutions.

4. General Hygiene:

Do not eat, drink, or apply cosmetics in the laboratory.

Wash hands thoroughly with soap and water after handling Arecoline, before leaving the
laboratory, and before eating or drinking.

Remove and properly dispose of contaminated PPE before leaving the work area.

Spill and Decontamination Procedures

In the event of a spill, follow these procedures immediately.

Minor Spill (Solid or Liquid):

Alert Personnel: Inform others in the immediate area of the spill.
o Evacuate: If necessary, evacuate non-essential personnel.
» Ventilate: Ensure the area is well-ventilated.

o Don PPE: Wear appropriate PPE, including respiratory protection, chemical-resistant gloves,
a lab coat, and eye protection.

o Containment:
o For solid spills: Gently cover the spill with a damp paper towel to avoid generating dust.

o For liquid spills: Use an inert absorbent material such as vermiculite or sand to contain the
spill.

¢ Cleanup:
o Carefully scoop the contained material into a clearly labeled hazardous waste container.
o Avoid dry sweeping of solid spills.

e Decontamination:
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o Clean the spill area with a suitable decontaminating solution (e.g., a detergent and water
solution), followed by a rinse with water.

o All cleaning materials must be disposed of as hazardous waste.

o Report: Report the incident to the laboratory supervisor.

Major Spill:

Evacuate: Immediately evacuate the area and alert others.
« |solate: Close doors to the affected area to contain vapors.

o Emergency Call: Contact the institution's emergency response team and inform them of the
nature and location of the spill.

o First Aid: Attend to any injured or contaminated personnel, moving them to a safe area if
possible.

Disposal Plan

Arecoline and any materials contaminated with it must be disposed of as hazardous waste.
+ Waste Segregation:

o Solid Waste: Collect unused Arecoline powder, contaminated PPE (gloves, lab coats,
etc.), and other solid materials in a dedicated, sealed, and clearly labeled hazardous
waste container.

o Liquid Waste: Collect solutions containing Arecoline in a separate, leak-proof, and clearly
labeled hazardous waste container.

o Container Management: Ensure waste containers are kept closed except when adding
waste. Store them in a designated, secure area away from incompatible materials.

o Disposal Procedure: Arrange for the collection and disposal of hazardous waste through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal contractor. Do not dispose of Arecoline down the drain or in the regular trash.
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Emergency Response Plan

In case of accidental exposure to Arecoline, immediate action is critical. The following
workflow outlines the necessary steps.

First Aid Measures

Inhalation:
sssssssssssssss Move o fresh air.

Siin Contact:
Flush with water for 15 mins. Medical Attention Reporting
penisor

ek Immediate Medic: Provide SDS to Medical Personnel

Eye Contact:
Flush with eyewash for 15 mins.

Click to download full resolution via product page

Caption: Emergency response workflow for Arecoline exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Arecoline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b194364#personal-protective-equipment-for-handling-
arecoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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